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Compound of Interest

Compound Name: Tris(2-chloroisopropyl) phosphate

Cat. No.: B116902 Get Quote

For Immediate Use by Laboratory Professionals

This guide provides essential safety and logistical information for handling Tris(2-
chloroisopropyl) phosphate (TCPP) in a laboratory setting. Adherence to these procedures is

critical for ensuring personal safety, maintaining a safe work environment, and complying with

regulations. The following sections detail the necessary personal protective equipment (PPE),

step-by-step operational plans for handling and disposal, and emergency spill response

protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent skin contact, eye exposure, and

inhalation of Tris(2-chloroisopropyl) phosphate.
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Protection Type Specification Notes

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended) with a

breakthrough time greater than

60 minutes.

Double gloving is

recommended for extended

handling. Gloves must be

inspected before use and

changed immediately if

contaminated.[1]

Eye Protection
Tightly fitting safety goggles or

a face shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards to

protect against splashes.[2]

Skin and Body Protection
Impervious laboratory coat or

chemical-resistant apron.

Should be worn over personal

clothing to prevent skin

contact.[2]

Respiratory Protection

NIOSH-approved respirator

with organic vapor (OV)

cartridges.

Required when working

outside of a chemical fume

hood, if ventilation is

inadequate, or if exposure

limits are exceeded. A full-face

respirator may be necessary in

case of spills or aerosol

generation.

Operational Plan: Handling and Storage
Proper handling and storage procedures are crucial to minimize exposure risk and maintain the

chemical's stability.

Handling Protocol
Ventilation: Always handle Tris(2-chloroisopropyl) phosphate in a well-ventilated area,

preferably within a chemical fume hood.[1][3]

Avoid Contact: Prevent all personal contact with the chemical, including inhalation of vapors

and direct contact with skin and eyes.[1]
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Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[2] Wash hands

thoroughly with soap and water after handling.[1]

Equipment: Use non-sparking tools and ensure all equipment is electrically grounded to

prevent static discharge.[4]

Storage Protocol
Container: Store in the original, tightly sealed container.[1]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[1]

Separation: Store away from foodstuff containers.[1]

Integrity: Regularly inspect containers for leaks or physical damage.[1]

Disposal Plan: Waste Management and
Decontamination
All Tris(2-chloroisopropyl) phosphate waste, including contaminated materials, must be

treated as hazardous waste.

Waste Disposal Workflow
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Caption: Workflow for the disposal of Tris(2-chloroisopropyl) phosphate waste.

Step-by-Step Disposal Procedure
Collection: Collect all liquid and solid waste contaminated with Tris(2-chloroisopropyl)
phosphate in a designated, leak-proof, and clearly labeled hazardous waste container.[1][4]
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Labeling: Affix a hazardous waste label to the container, clearly identifying the contents as

"Hazardous Waste: Tris(2-chloroisopropyl) phosphate".

Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,

away from incompatible materials.

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste disposal service to arrange for pickup and

disposal.[3] Do not discharge to sewer systems.[4]

Contaminated PPE: Dispose of all contaminated PPE, such as gloves and lab coats, as

hazardous waste in the same designated container.

Decontamination Protocol
Surface Cleaning: For routine decontamination of laboratory surfaces, wipe the area with

ethanol, followed by a thorough washing with soap and water.

Equipment: For equipment decontamination, first, remove any gross contamination with a

disinfectant-soaked rag. Then, reapply the disinfectant and allow for the recommended

contact time before wiping down the surfaces.[5] If the disinfectant is corrosive, rinse with

water followed by 20% isopropanol or ethanol.[5]

Emergency Protocol: Spill Response
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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